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Compound of Interest

Compound Name: Bromoethane-2-D1

CAS No.: 23705-67-1

Cat. No.: B3044131

Get Quote

Welcome to the Environmental Health & Safety (EHS) Technical Support Center for isotope-

labeled alkyl halides. As a Senior Application Scientist, I have designed this guide to move

beyond basic disposal rules by explaining the causality behind our safety protocols.

Bromoethane-2-D1 (isotopically labeled ethyl bromide) is a highly volatile, flammable

alkylating agent. Understanding its physicochemical behavior is critical for preventing

laboratory accidents and ensuring regulatory compliance.

Part 1: Chemical & Regulatory Profiling
To make informed disposal decisions, we must first understand the quantitative properties that

dictate Bromoethane-2-D1's behavior in a waste stream.

Table 1: Physicochemical Properties and Regulatory Impact
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Property / Metric Value
Mechanistic / Regulatory
Impact

Boiling Point 37 – 40 °C

High volatility at room temp;

causes container bulging;

requires >20% headspace[1].

Flash Point -20 °C (Closed Cup)

Highly flammable; mandates

grounded equipment to

prevent static ignition[2].

Halogen Content ~73% Bromine by mass

Strictly prohibits fuel blending;

requires specialized high-temp

incineration[3].

EPA Waste Code D001 (Characteristic)

Classified as hazardous due to

ignitability; absolutely prohibits

drain disposal[1].

Ozone Depletion 0.2 (ODP)

Environmental hazard; illegal

to intentionally vent vapors into

the atmosphere[2].

Part 2: Core Troubleshooting & FAQs
Q1: My Bromoethane-2-D1 waste container is bulging, and there is a faint ether-like odor in

the flammables cabinet. What is happening, and how do I fix it? The Causality: Bromoethane-
2-D1 has an exceptionally low boiling point of ~38.4°C[1]. In a standard laboratory environment

(20–25°C), its vapor pressure is high enough to rapidly volatilize into the container's

headspace. If the container is filled to the brim or lacks a pressure-venting cap, the expanding

gas exerts outward hydrostatic pressure, causing the plastic to bulge. The Solution:

Immediately transfer the bulging container to a certified chemical fume hood. Slowly loosen the

cap to vent the built-up pressure. To prevent recurrence, never fill halogenated waste

containers past 80% capacity, and store active waste in a temperature-controlled, well-

ventilated area[2].

Q2: Can I dispose of Bromoethane-2-D1 in the standard organic solvent waste carboy (e.g.,

with acetone and ethanol)? The Causality: Absolutely not. Non-halogenated solvents are
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typically sent to facilities for "fuel blending" (burned for energy recovery). However, halogens

act as flame retardants and disrupt this process. If brominated compounds are subjected to

standard fuel-blending temperatures, incomplete combustion occurs, leading to the formation

of highly toxic 4[4]. The Solution: You must segregate Bromoethane-2-D1 into a dedicated

"Halogenated Waste" container. Halogenated streams are routed to specialized high-

temperature incinerators (>1100°C) equipped with alkaline scrubbers to safely neutralize the

resulting hydrobromic acid (HBr) gas. Mixing halogenated and non-halogenated waste ruins

the entire batch and drastically increases institutional disposal costs[3].

Q3: Does the Deuterium (D1) isotope label change how the EPA classifies this waste? The

Causality: No. The EPA Resource Conservation and Recovery Act (RCRA) classifies waste

based on chemical hazards (toxicity, flammability, corrosivity, reactivity), not isotopic

composition. The deuterium substitution does not alter the D001 (Flammable) characteristic[1].

The Solution: Dispose of it exactly as you would unlabeled Bromoethane. However, if your

facility has an internal isotope recovery program (common for expensive deuterated NMR

solvents), you must segregate it internally before final EHS handover.

Q4: I spilled a small amount (~10 mL) of Bromoethane-2-D1 on the benchtop. Since it is highly

volatile, can I just let it evaporate? The Causality: No. While it evaporates rapidly, Bromoethane

is a potent alkylating agent and a suspected carcinogen. Allowing it to evaporate intentionally

vents an ozone-depleting substance into the atmosphere[2] and exposes lab personnel to toxic

vapors (the odor threshold is ~3.1 ppm, well below the permissible exposure limits). The

Solution: Immediately absorb the spill with an inert material (e.g., vermiculite or dry sand).

Place the saturated absorbent into a sealed, compatible container, label it as hazardous solid

waste, and submit an EHS pickup request.

Part 3: Visualizing the Workflow
The following diagram illustrates the critical decision-making pathway for Bromoethane-2-D1
disposal and the mechanistic necessity of proper segregation.
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Workflow for Bromoethane-2-D1 waste routing and the mechanistic necessity of high-temp

incineration.

Part 4: Step-by-Step Methodologies
To ensure a self-validating system, every step in the disposal protocol includes a built-in

validation check to prevent downstream failures.

Protocol: Safe Segregation and Disposal of Bromoethane-2-D1

Step 1: Container Selection & Verification

Action: Select an EHS-approved High-Density Polyethylene (HDPE) halogenated waste

container.
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Validation Check: Visually inspect the container for cloudiness, brittleness, or micro-

fractures before adding waste. Alkyl halides can degrade lower-grade plastics over time.

Step 2: Chemical Transfer

Action: Transfer the waste exclusively inside a certified chemical fume hood using

grounded funnels.

Validation Check: Confirm the fume hood sash is at the operational mark and the flow

monitor indicates >100 feet per minute (fpm) before opening the primary container. This

mitigates the inhalation risk of the highly volatile solvent.

Step 3: Headspace Management

Action: Fill the container to a maximum of 80% capacity.

Validation Check: Visually confirm the liquid level is below the 80% fill line. This ensures

the ~38°C boiling point[1] does not cause hydrostatic rupture from vapor expansion.

Step 4: Labeling & EHS Handover

Action: Attach a hazardous waste tag immediately. Explicitly check the "Halogenated" and

"Flammable" hazard boxes.

Validation Check: Cross-reference the lab's waste log. If the log indicates non-halogenated

solvents were accidentally introduced, immediately relabel the entire container as "Mixed

Halogenated Waste" to prevent catastrophic incineration failures[3]. Submit an EHS pickup

request before the 90-day accumulation limit is reached.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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